Probing the interlayer excitation dynamics in WS2/WSe2 heterostructures with broadly tunable pump and probe energies†
Nanoscale Pub Date: 2023-11-17 DOI: 10.1039/D3NR04878K
Abstract
van der Waals heterostructures based on transition metal dichalcogenides (TMDs) provide a fascinating platform for exploring new physical phenomena and novel optoelectronic functionalities. Revealing the energy-dependence of photocarrier population dynamics in heterostructures is key for developing optoelectronic or valleytronic devices. Here, the broadband transient dynamics of interlayer excitation of a nearly-aligned WS2/WSe2 heterostructure is investigated by using energy-dependent pump–probe spectroscopy at cryogenic temperatures. Interestingly, WS2/WSe2 interlayer excitation, herein comprising a mixture of intra- and inter-layer excitons, exhibits largely constant lifetimes of a few hundred picoseconds across a broad energy range, in stark contrast to the salient energy-dependent dynamics of intralayer excitons in monolayer WSe2. While the PL emission of the WS2/WSe2 heterostructure is found to be strongly affected by electrostatic doping, the lifetimes of interlayer excitation show negligible changes. Our work elaborates the signatures of ultrafast dynamics introduced by intra- and interlayer co-existing excitonic species and enriches the understanding of interlayer couplings in van der Waals heterostructures.
Recommended Literature
- [1] Photoredox-catalyzed 2,2,2-trifluoroethylation and 2,2-difluoroethylation of alkenes with concomitant introduction of a quinoxalin-2(1H)-one moiety†
- [2] Ultrathin 2D metal–organic framework (nanosheets and nanofilms)-based xD–2D hybrid nanostructures as biomimetic enzymes and supercapacitors†
- [3] Dual-functional semiconductor-decorated upconversion hollow spheres for high efficiency dye-sensitized solar cells†
- [4] Contents list
- [5] Formation of insoluble perylenetetracarboxylic diimide films by electro- or photo-crosslinking of pyrrole units†
- [6] Retracted Article: Effect of temperature and large guest molecules on the C–H symmetric stretching vibrational frequencies of methane in structure H and I clathrate hydrates†
- [7] Sequentially optimizing carbon nanotubes framework towards flexible and compact capacitive energy storage†
- [8] Solution-processable electrochromic materials and devices: roadblocks and strategies towards large-scale applications
- [9] Enantioselective reduction of N-alkyl ketimines with frustrated Lewis pair catalysis using chiral borenium ions†
- [10] Back cover
